Cas no 2229544-24-3 ((2,2-dimethylthiolan-3-yl)methanethiol)

• Product Name: (2,2-dimethylthiolan-3-yl)methanethiol
• CAS No: 2229544-24-3
• MF: C₇H₁₄S₂
• MW: 162.316059589386
• CID: 6202693
• PubChem ID: 165846466
• Update Time: 2025-05-23

(2,2-dimethylthiolan-3-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (2,2-dimethylthiolan-3-yl)methanethiol
• EN300-1727610
• 2229544-24-3

• Inchi： 1S/C7H14S2/c1-7(2)6(5-8)3-4-9-7/h6,8H,3-5H2,1-2H3
• InChI Key： HQOITFDXJYMWJU-UHFFFAOYSA-N
• SMILES： S1CCC(CS)C1(C)C

Computed Properties

• Exact Mass: 162.05369279g/mol
• Monoisotopic Mass: 162.05369279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Additional information on (2,2-dimethylthiolan-3-yl)methanethiol

Chemical Compound CAS No. 2229544-24-3: (2,2-Dimethylthiolan-3-yl)methanethiol

The chemical compound with CAS No. 2229544-24-3, commonly referred to as (2,2-Dimethylthiolan-3-yl)methanethiol, is a sulfur-containing organic compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of thioethers and is characterized by its thiolane ring structure, which plays a crucial role in its chemical reactivity and functionality.

(2,2-Dimethylthiolan-3-yl)methanethiol is structurally composed of a thiolane ring (a five-membered ring containing one sulfur atom) with two methyl groups attached to the sulfur atom. The methanethiol group (-CH₂SH) is attached to the third carbon of the thiolane ring. This specific arrangement of atoms contributes to the compound's stability and reactivity. Recent studies have highlighted the importance of such sulfur-containing compounds in areas such as catalysis, material science, and biotechnology.

The synthesis of (2,2-Dimethylthiolan-3-yl)methanethiol typically involves multi-step organic reactions, often utilizing sulfur-containing precursors and carefully controlled conditions to ensure high purity and yield. Researchers have explored various synthetic pathways, including nucleophilic substitution reactions and cyclization processes, to optimize the production of this compound. The development of efficient synthesis methods has been a focal point in recent studies, driven by the increasing demand for this compound in industrial and academic settings.

In terms of applications, (2,2-Dimethylthiolan-3-yl)methanethiol has shown promise in the field of material science. Its sulfur-containing functional groups make it an ideal candidate for the development of novel materials with unique mechanical and electronic properties. For instance, recent research has demonstrated its potential as a building block for constructing advanced thiol-based materials with applications in electronics and sensors.

Beyond material science, this compound has also been investigated for its role in biological systems. Studies have shown that sulfur-containing compounds like (2,2-Dimethylthiolan-3-yl)methanethiol can interact with biological molecules such as proteins and enzymes, potentially influencing their activity. This opens up avenues for exploring its use in drug design and pharmacology.

The stability and reactivity of (trans-1-(phenylethenyl)-1H-pyrazolium bromide) are key factors that influence its behavior in different chemical environments. Recent experiments have focused on understanding its thermal stability and reaction kinetics under various conditions. These studies are essential for determining its suitability for large-scale industrial applications.

In conclusion, CAS No. 1187867-69-7 ((trans-1-(phenylethenyl)-1H-pyrazolium bromide)) represents a significant advancement in organic chemistry due to its unique structure and versatile applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.